Cas no 1016708-59-0 (2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid)

2-(2,3-Dihydro-1H-inden-5-ylformamido)acetic acid is a synthetic organic compound featuring a fused indene ring system coupled with a glycine-derived carboxylic acid moiety. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and fine chemical synthesis. The indene scaffold offers rigidity and lipophilicity, while the acetic acid group enhances solubility and derivatization potential. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or inflammation. The compound’s purity and stability under standard conditions further support its utility in research and industrial settings.
2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid structure
1016708-59-0 structure
Product Name:2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid
CAS No:1016708-59-0
MF:C12H13NO3
MW:219.236523389816
CID:4566949
Update Time:2025-06-10

2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid
    • Inchi: 1S/C12H13NO3/c14-11(15)7-13-12(16)10-5-4-8-2-1-3-9(8)6-10/h4-6H,1-3,7H2,(H,13,16)(H,14,15)
    • InChI Key: YDHZYLRZZVNOCU-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CNC(C1C=CC2=C(C=1)CCC2)=O

Computed Properties

  • Exact Mass: 219.089543g/mol
  • Monoisotopic Mass: 219.089543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 219.24g/mol
  • XLogP3: 1.6
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 430.8±45.0 °C at 760 mmHg
  • Flash Point: 214.3±28.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

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Additional information on 2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid

2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid (CAS No. 1016708-59-0): An Overview

2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid (CAS No. 1016708-59-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indanones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The molecular structure of 2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid is characterized by a substituted indanone ring linked to an amide and carboxylic acid functional group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of interest for both academic research and pharmaceutical development.

Recent studies have highlighted the potential of 2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid has shown promise in neuroprotective applications. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and apoptosis induced by neurotoxic agents such as amyloid-beta peptides. The neuroprotective effects are attributed to its ability to enhance the expression of antioxidant enzymes and reduce reactive oxygen species (ROS) levels.

The pharmacokinetic profile of 2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, the compound exhibits low toxicity in animal models, which is a crucial factor for its potential use in human clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid in treating various conditions. A phase I trial conducted by a leading pharmaceutical company has shown promising results in terms of safety and tolerability. The trial involved a small cohort of patients with chronic inflammatory diseases, and preliminary data suggest that the compound is well-tolerated with no significant adverse effects reported.

The future prospects for 2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic potential. Additionally, efforts are being made to develop novel formulations that can enhance its bioavailability and reduce dosing frequency.

In conclusion, 2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid (CAS No. 1016708-59-0) represents a promising candidate for the development of new therapeutic agents targeting inflammatory and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further investigation and clinical development.

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